Cas no 60969-92-8 (2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride)
![2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride structure](https://www.kuujia.com/scimg/cas/60969-92-8x500.png)
60969-92-8 structure
Product name:2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride
2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride Chemical and Physical Properties
Names and Identifiers
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- 2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride
- (2,3-dimethoxy-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)-methylazanium,chloride
- Dibenzo(b,f)thiepin-10-amine, 10,11-dihydro-2,3-dimethoxy-N-methyl-, hydrochloride
- 10,11-Dihydro-2,3-dimethoxy-N-methyldibenzo(b,f)thiepin-10-amine hydrochloride
- 60969-92-8
- 2,3-Dimethoxy-10-methylamino-10,11-dihydrodibenzo(b,f)thiepin hydrochloride
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- Inchi: InChI=1S/C17H19NO2S.ClH/c1-18-13-8-11-9-14(19-2)15(20-3)10-17(11)21-16-7-5-4-6-12(13)16;/h4-7,9-10,13,18H,8H2,1-3H3;1H
- InChI Key: HVYNRUIHXCWLNW-UHFFFAOYSA-N
- SMILES: C[NH2+]C1CC2=CC(=C(C=C2SC3=CC=CC=C13)OC)OC.[Cl-]
Computed Properties
- Exact Mass: 316.9339
- Monoisotopic Mass: 337.0903277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 32.56
2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride Related Literature
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Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
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Alain Mayer,Adrian Häberli,Christian J. Leumann Org. Biomol. Chem., 2005,3, 1653-1658
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Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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